N-cyclopropyl-2-(4-methanesulfonamidophenyl)acetamide

• IUPAC Name: N-cyclopropyl-2-[4-(methanesulfonamido)phenyl]acetamide
• InChI: InChI=1S/C12H16N2O3S/c1-18(16,17)14-11-4-2-9(3-5-11)8-12(15)13-10-6-7-10/h2-5,10,14H,6-8H2,1H3,(H,13,15)
• InChI Key: XNTTVEVZSAHOGU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)CC(=O)NC2CC2
• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol

Description

N-cyclopropyl-2-(4-methanesulfonamidophenyl)acetamide (NCPA) is an important chemical compound used in scientific research and lab experiments. It is a synthetic compound with a wide variety of uses in the field of science, particularly in biochemical and physiological studies. NCPA is a cyclic amide derivative of acetamide which has been found to have a variety of interesting properties and applications. This article will provide an overview of the synthesis method of NCPA, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral potential. For instance:

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Anti-HIV Activity

Researchers synthesized 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives and evaluated their anti-HIV activity. .

Antimicrobial and Antitubercular Effects

Indole derivatives have shown promise as antimicrobial agents. Although data on our specific compound are scarce, it’s worth considering its potential in combating bacterial infections.